Cas no 1707358-09-5 (3-(Pyrrolidin-1-yl)picolinaldehyde)

• Product Name: 3-(Pyrrolidin-1-yl)picolinaldehyde
• CAS No: 1707358-09-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4703929
• Update Time: 2025-06-08

3-(Pyrrolidin-1-yl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-1-yl)picolinaldehyde
• 3-(Pyrrolidin-1-yl)picolinaldehyde

• Inchi： 1S/C10H12N2O/c13-8-9-10(4-3-5-11-9)12-6-1-2-7-12/h3-5,8H,1-2,6-7H2
• InChI Key： MLURBQLDKQBLJH-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=CN=1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-(Pyrrolidin-1-yl)picolinaldehyde

Professional Introduction to 3-(Pyrrolidin-1-yl)picolinaldehyde (CAS No. 1707358-09-5)

3-(Pyrrolidin-1-yl)picolinaldehyde, identified by its CAS number 1707358-09-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a pyrrolidine moiety linked to a picolinaldehyde group, making it a versatile intermediate in the development of various pharmacologically active molecules. The unique structural arrangement of this compound imparts distinct chemical properties that make it valuable for synthetic applications, particularly in medicinal chemistry.

The picolinaldehyde moiety is known for its reactivity, which allows for facile functionalization through condensation, oxidation, and reduction reactions. This reactivity is particularly useful in the synthesis of more complex molecules, such as heterocyclic derivatives and bioactive peptides. The presence of the pyrrolidin-1-yl group further enhances the compound's utility, as pyrrolidine derivatives are widely recognized for their biological activity and role in drug design. For instance, pyrrolidine scaffolds are prevalent in numerous therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs.

In recent years, the demand for novel scaffolds and intermediates in drug discovery has led to increased interest in compounds like 3-(pyrrolidin-1-yl)picolinaldehyde. The compound has been explored in various synthetic pathways, demonstrating its potential as a building block for more complex structures. One notable application is in the synthesis of kinase inhibitors, where the aldehyde group can be readily converted into other functional groups through condensation reactions with amines or hydrazines. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop targeted therapies.

The biological activity of 3-(pyrrolidin-1-yl)picolinaldehyde has also been investigated in several preclinical studies. Researchers have demonstrated its potential as a precursor for compounds that interact with specific biological targets. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, the pyrrolidine moiety has been associated with enhanced solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-(pyrrolidin-1-yl)picolinaldehyde typically involves multi-step organic reactions, often starting from commercially available precursors like picolinaldehyde and pyrrolidine derivatives. Advanced synthetic techniques, including cross-coupling reactions and catalytic hydrogenation, are commonly employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness in pharmaceutical production.

The role of computational chemistry and molecular modeling has further enhanced the understanding of 3-(pyrrolidin-1-yl)picolinaldehyde's reactivity and potential applications. These tools allow researchers to predict how the compound will behave under different conditions and to design more effective synthetic strategies. Additionally, virtual screening techniques have been used to identify potential drug candidates derived from this scaffold, streamlining the drug discovery process.

In conclusion, 3-(Pyrrolidin-1-yl)picolinaldehyde (CAS No. 1707358-09-5) is a valuable intermediate in pharmaceutical chemistry with significant potential for the development of new therapeutic agents. Its unique structural features and reactivity make it a versatile building block for complex molecules, while its biological activity suggests promising applications in drug discovery. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in the field of medicinal chemistry.